Cas no 65813-53-8 (Propanoic acid,2-methyl-, 2-phenylpropyl ester)

• Product Name: Propanoic acid,2-methyl-, 2-phenylpropyl ester
• CAS No: 65813-53-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 510187
• Update Time: 2026-04-29

Propanoic acid,2-methyl-, 2-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 2-phenylpropyl ester
• 2-phenylpropyl 2-methylpropanoate
• 2-Phenylpropyl Isobutyrate
• B-PHENYLPROPYL ISOBUTYRATE
• Hydratropyl isobutyrate

Computed Properties

• Exact Mass: 206.13100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 0.973 g/mL at 25 °C(lit.)
• Boiling Point: 305.14°C (rough estimate)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.485(lit.)
• PSA: 26.30000
• LogP: 2.98930
• Solubility: Not available
• FEMA: 2892 | 2-PHENYLPROPYL ISOBUTYRATE

Propanoic acid,2-methyl-, 2-phenylpropyl ester Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Propanoic acid,2-methyl-, 2-phenylpropyl ester

Propanoic acid, 2-methyl-, 2-phenylpropyl ester (CAS No. 65813-53-8): A Comprehensive Overview

Propanoic acid, 2-methyl-, 2-phenylpropyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 65813-53-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester, derived from propanoic acid and 2-phenylpropyl alcohol, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial and medicinal applications.

The molecular structure of Propanoic acid, 2-methyl-, 2-phenylpropyl ester consists of a propanoic acid moiety substituted with a methyl group at the second carbon atom, linked to a 2-phenylpropyl group. This configuration imparts distinct reactivity and functionality, making it useful in the synthesis of more complex molecules. The presence of both a carboxylate group and an ester linkage provides multiple sites for chemical modification, enabling its incorporation into a wide range of chemical pathways.

In recent years, the study of such esters has been particularly relevant due to their role as building blocks in the synthesis of bioactive compounds. The pharmaceutical industry has shown interest in developing new drugs based on ester functionalities, as they often serve as key structural elements in drug molecules. For instance, esters derived from fatty acids are known to exhibit antimicrobial and anti-inflammatory properties, making them promising candidates for therapeutic applications.

One of the most compelling aspects of Propanoic acid, 2-methyl-, 2-phenylpropyl ester is its versatility in synthetic chemistry. Researchers have utilized this compound as an intermediate in the preparation of more complex organic molecules, including natural products and drug candidates. Its ability to undergo various chemical reactions, such as esterification, hydrolysis, and oxidation, makes it a valuable tool in laboratory settings. Additionally, its stability under different conditions enhances its utility in multi-step synthetic protocols.

The latest research in this field has highlighted the potential of Propanoic acid, 2-methyl-, 2-phenylpropyl ester in developing novel agrochemicals. Ester derivatives are frequently used in pesticide formulations due to their favorable solubility and biodegradability profiles. Studies have demonstrated that compounds with similar structures can exhibit potent insecticidal activity while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

Moreover, the chemical properties of Propanoic acid, 2-methyl-, 2-phenylpropyl ester have been explored in the context of material science. Its ability to form polymers and copolymers has led to investigations into its use as a monomer or modifier in polymer synthesis. Such materials could find applications in coatings, adhesives, and specialty plastics where specific functional properties are required.

In academic research, this compound has been employed as a reference standard for analytical methods. Its well-defined structure and predictable behavior make it an ideal candidate for validating chromatographic techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC). Accurate quantification of this compound ensures the reliability of analytical results in both research and industrial settings.

The synthesis of Propanoic acid, 2-methyl-, 2-phenylpropyl ester involves well-established organic reactions that highlight its synthetic utility. The reaction between propanoic acid derivatives and phenylpropyl alcohols typically proceeds via Fischer esterification under acidic conditions. Recent advances in catalytic methods have improved the efficiency and selectivity of these reactions, making them more sustainable and scalable.

The pharmacological potential of derivatives of Propanoic acid, 2-methyl-, 2-phenylpropyl ester has also been investigated. Some studies suggest that modifications to its structure can enhance its biological activity. For example, incorporating additional functional groups may improve its binding affinity to biological targets or alter its metabolic stability. These findings underscore the importance of structural optimization in drug discovery efforts.

The industrial production of this compound is typically carried out under controlled conditions to ensure high purity and yield. Manufacturers employ advanced purification techniques such as distillation or recrystallization to isolate the desired product from reaction mixtures. Quality control measures are rigorously implemented to meet regulatory standards for pharmaceutical and chemical applications.

The environmental impact of synthesizing and using Propanoic acid, 2-methyl-, 2-phenylpropyl ester has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste generation and energy consumption. For instance, biocatalytic approaches using enzymes have shown promise in producing esters with reduced environmental footprint.

In conclusion, Propanoic acid, 2-methyl-, 2-phenylpropyl ester (CAS No. 65813-53-8) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties make it a valuable intermediate in pharmaceuticals, agrochemicals, and material science applications. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemistry.